Cas no 81012-94-4 (2-Chloroadenosine Hemihydrate)

• Product Name: 2-Chloroadenosine Hemihydrate
• CAS No: 81012-94-4
• MF: C₁₀H₁₄ClN₅O₅
• MW: 319.701660633087
• MDL: MFCD28134629
• CID: 60285
• PubChem ID: 24888561
• Update Time: 2024-10-27

2-Chloroadenosine Hemihydrate Chemical and Physical Properties

Names and Identifiers

• 2-Chloroadenosine hemidydrate
• 2-Chloroadenosine hemihydrate
• 2-(6-amino-2-chloropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol,hydrate
• 2-CADO
• 2-CADO, HEMIHYDRATE
• 2-CL-ADO
• 6-AMINO-2-CHLOROPURINE RIBOSIDE HEMIHYDRATE
• 2-CHLORO-D-ADENOSINE, HEMIHYDRATE
• A840019
• AKOS024462537
• DS-7823
• 81012-94-4
• WRURCFOLSGPTMO-IZGCVNAISA-N
• SCHEMBL489871
• (2R,3R,4S,5R)-2-(6-amino-2-chloro-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol hemihydrate
• 2-Chloroadenosine hemihydrate, 97%
• CS-W016742
• G68901
• 6-Amino-2-chloropurine riboside
• 2-Chloroadenosine Hemihydrate

• MDL： MFCD28134629
• Inchi： 1S/C10H12ClN5O4.H2O/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6(19)5(18)3(1-17)20-9;/h2-3,5-6,9,17-19H,1H2,(H2,12,14,15);1H2/t3-,5-,6-,9-;/m1./s1
• InChI Key： CSVJEVDOHIWPDO-GWTDSMLYSA-N
• SMILES： NC1N=C(Cl)N=C2N([C@H]3[C@H](O)[C@H](O)[C@@H](CO)O3)C=NC=12.O

Computed Properties

• Exact Mass: 319.06800
• Monoisotopic Mass: 620.1261278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 140

Experimental Properties

• Color/Form: Not available
• Melting Point: 160 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 148.77000
• LogP: -0.80970
• Solubility: Not available
• Vapor Pressure: No data available

2-Chloroadenosine Hemihydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD11887)
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents